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Compound of Interest

Compound Name: Hexafluoroacetone sesquihydrate

Cat. No.: B082577

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical hazards and adherence to strict safety protocols are paramount
when working with reactive compounds. Hexafluoroacetone sesquihydrate, a hydrated form
of the highly reactive gas hexafluoroacetone, presents significant health and safety risks that
necessitate careful handling and a thorough understanding of its properties.[1][2] This guide
provides a detailed overview of the safety data, handling precautions, and emergency
procedures for hexafluoroacetone sesquihydrate.

Section 1: Chemical and Physical Properties

Hexafluoroacetone sesquihydrate is a colorless liquid and the hydrate form of the highly
toxic gas, hexafluoroacetone.[2][3] It is crucial to understand its physical and chemical
properties to manage its risks effectively.
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Property Value Source

Colorless liquid or low melting

Appearance solid [4]
Molecular Formula C3F60 - 1.5H20 [3]
CAS Number 13098-39-0 [5]
Boiling Point 234.3°C at 760 mmHg [5]
Melting Point 10°C [5]
Density 1.690 g/cm3 [5]
Vapor Density 1.65 (vs air) [11[3]
Vapor Pressure 5010 mmHg at 25°C [5]
Solubility in Water Reacts with water [1112]

Acidic (pH = 1 for undiluted
pH . [3]
sesquihydrate)

Section 2: Hazard Identification and Toxicity

Hexafluoroacetone sesquihydrate is classified as a hazardous substance with multiple
routes of exposure leading to severe health effects.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2A)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation

Summary of Toxicological Effects:
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» Acute Effects: The substance is severely irritating to the eyes, skin, and respiratory tract.[1]

Inhalation may cause lung edema, and the effects can be delayed.[1] Direct contact can

cause severe skin burns and eye damage.[1][3] Ingestion is toxic and can produce chemical
burns in the oral cavity and gastrointestinal tract.[3][6] Animal studies indicate that ingestion
of less than 40 grams may be fatal or cause serious health damage.[3]

o Chronic Effects: Animal tests suggest that this substance may cause malformations in
human babies.[1] It is suspected of damaging fertility or the unborn child.[5][7]

Toxicity Data

Value

Source

Oral Toxicity

Toxic if swallowed.[5]

Quantitative data not available.

[5]

Dermal Toxicity

Toxic in contact with skin.[5]

Quantitative data not available.

[5]

Inhalation Toxicity

May cause respiratory
irritation.[5] Fatal if inhaled (for

the anhydrous gas).[1]

[1]5]

Section 3: Handling Precautions and Personal
Protective Equipment (PPE)

A stringent set of handling precautions and the consistent use of appropriate personal

protective equipment are mandatory to minimize exposure risk.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e Local exhaust ventilation should be used to control airborne concentrations.[1]

» Emergency eyewash stations and safety showers must be readily accessible in the

immediate work area.[8]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety spectacles, a face shield, or eye protection in combination
with respiratory protection.[1]

» Skin Protection: Wear solvent-resistant gloves and protective clothing.[8] Cold-insulating
gloves should be considered due to the potential for frostbite from the anhydrous form.[1]

o Respiratory Protection: Use a self-contained breathing apparatus (SCBA) or other
appropriate respiratory protection when ventilation is inadequate.[1][6]

The following diagram illustrates the hierarchy of controls for handling hexafluoroacetone
sesquihydrate, from most to least effective.

Hierarchy of Controls for Hexafluoroacetone Sesquihydrate
Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls

(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, respirator)

Click to download full resolution via product page

Hierarchy of Controls Diagram
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Section 4: Experimental Protocols - Safe Handling
and Emergency Procedures

Adherence to established protocols is critical for ensuring laboratory safety.

Standard Operating Procedure (SOP) for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Verify that the
fume hood is functioning properly and that emergency equipment is accessible.

» Dispensing: Conduct all transfers of hexafluoroacetone sesquihydrate within a certified
chemical fume hood. Avoid splashing and the generation of aerosols.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep
away from incompatible materials such as strong oxidizing agents, water, and acids.[1][7]
Store in a locked cabinet or area.[1]

» Disposal: Dispose of waste material in accordance with national and local regulations. Do
not mix with other waste. Uncleaned containers should be treated as the product itself.

Emergency Procedures:

The following workflow outlines the immediate actions to be taken in the event of an exposure
or spill.
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Emergency Response Workflow

Exposure or Spill Event

Evacuate Immediate Area

Administer First Aid

Notify Supervisor and
Emergency Services

Contain Spill
(if safe to do so)

Decontaminate Area

Incident Report

Click to download full resolution via product page

Emergency Response Workflow

First-Aid Measures:
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« Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If
breathing is difficult, administer artificial respiration.[1] Seek immediate emergency medical
help.[1]

o Skin Contact: Immediately remove all contaminated clothing.[8] Rinse the skin with plenty of
water or shower.[1] For frostbite, rinse with plenty of water but do not remove clothing.[1]
Seek immediate medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Seek immediate medical attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting.[1] Immediately call a poison center or
doctor.

Spill Response:

o Small Spills: Absorb with an inert material such as vermiculite, dry sand, or earth and place
in a sealed container for disposal.[8]

o Large Spills: Evacuate the danger area and consult an expert. Prevent the product from
entering drains. Use a fine water spray to remove the gas.[1]

Section 5: Stability and Reactivity
Hexafluoroacetone is a highly reactive substance.[]

o Reactivity: It reacts vigorously with water and moisture to form a highly acidic hydrate.[1][9] It
attacks glass and most metals.[1][9]

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

¢ Incompatible Materials: Avoid contact with water, acids, and strong oxidizing agents.[1][7]

e Hazardous Decomposition Products: When heated to decomposition, it emits highly toxic
fumes of fluorides and carbon monoxide.[1][8]
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This technical guide is intended to provide comprehensive safety information for handling
hexafluoroacetone sesquihydrate. It is imperative that all users receive proper training and
adhere to all institutional and regulatory safety protocols. Always consult the most recent Safety
Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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